1-(2,2-Difluoroethyl)-2H-tetrazole-5-thione

• IUPAC Name: 1-(2,2-difluoroethyl)-2H-tetrazole-5-thione
• InChI: InChI=1S/C3H4F2N4S/c4-2(5)1-9-3(10)6-7-8-9/h2H,1H2,(H,6,8,10)
• InChI Key: CNIPEIHMWIXHCX-UHFFFAOYSA-N
• Canonical SMILES: C(C(F)F)N1C(=S)N=NN1
• Molecular Formula: C3H4F2N4S
• Molecular Weight: 166.16 g/mol

Description

Molecular Structure Analysis

The molecular structure of a compound can be determined using various spectroscopic techniques. For similar compounds, the presence of difluoroethyl groups can be confirmed by nuclear magnetic resonance (NMR) spectroscopy.

Scientific Research Applications

Molecular and Crystal Structures

• A study by Askerov et al. (2019) examined the molecular and crystal structures of 1-(2-methoxyphenyl)-1,4-dihydro-5H-tetrazole-5-thione and its complex with cadmium(II). They discovered that the free ligand is nonplanar thione, and the complex has a chain structure, which could be relevant for understanding the behavior of similar compounds including 1-(2,2-Difluoroethyl)-2H-tetrazole-5-thione (Askerov et al., 2019).

Synthesis and Chemical Behavior

• Tetrazole derivatives, a class that includes this compound, are important to medicinal chemistry and drug design. Neochoritis et al. (2019) discussed the use of multicomponent reactions for preparing substituted tetrazole derivatives, highlighting their significance in creating compounds with novel properties (Neochoritis et al., 2019).

Photophysical and Electrochemical Investigations

• Research on dinuclear tetrazolato-bridged rhenium complexes, related to this compound, was conducted by Wright et al. (2012). They explored the photophysical and electrochemical properties of these complexes, which are important for understanding the behavior of tetrazole-based ligands in various applications (Wright et al., 2012).

Applications in Organic Synthesis

• Savolainen et al. (2014) used 1-phenyl-1H-tetrazole-5-thiol in a formal hydroamination of styrenyl compounds. This research demonstrates how tetrazole derivatives can be used in organic synthesis, providing insights into their potential applications (Savolainen et al., 2014).

Structural Analysis and Synthesis Methods

• The synthesis and theoretical studies of atomic charge distributions of 2,3-diaryltetrazole-5-thiones were carried out by Jian et al. (2005). Their work contributes to the understanding of the molecular structure and electronic properties of tetrazole derivatives (Jian et al., 2005).